Cas no 380217-28-7 (4-(4-Chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine)

• Product Name: 4-(4-Chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine
• CAS No: 380217-28-7
• MF: C₂₄H₂₂ClNO₃S
• MW: 439.954384326935
• CID: 5026284
• Update Time: 2025-06-12

4-(4-Chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine
• STL487130
• ST50037722
• Z56816132
• 4-(4-chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepine
• 5-[4-(4-chlorophenyl)(2H,3H-benzo[b]1,4-thiazepin-2-yl)]-1,2,3-trimethoxybenze ne
• 4-(4-Chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine

• Inchi： 1S/C24H22ClNO3S/c1-27-20-12-16(13-21(28-2)24(20)29-3)23-14-19(15-8-10-17(25)11-9-15)26-18-6-4-5-7-22(18)30-23/h4-13,23H,14H2,1-3H3
• InChI Key： ZVCBIQZAKQKLJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(C2C=C(C(=C(C=2)OC)OC)OC)SC2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 569
• XLogP3: 5.6
• Topological Polar Surface Area: 65.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 4-(4-Chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine

Recent Advances in the Study of 4-(4-Chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine (CAS: 380217-28-7)

The compound 4-(4-Chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine (CAS: 380217-28-7) has garnered significant attention in recent years due to its potential therapeutic applications in various diseases, particularly in oncology and cardiovascular disorders. This research briefing aims to summarize the latest findings regarding its synthesis, mechanism of action, and preclinical efficacy, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a potent tubulin polymerization inhibitor, disrupting microtubule dynamics in cancer cells. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this benzothiazepine derivative exhibits selective cytotoxicity against multiple cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer models, with IC50 values in the low micromolar range. The structural features, particularly the 3,4,5-trimethoxyphenyl moiety, appear critical for its bioactivity, as modifications to this region significantly reduce potency.

In addition to its anticancer properties, emerging research suggests potential cardiovascular applications. A 2024 preclinical study in Cardiovascular Research revealed that 380217-28-7 shows vasorelaxant effects in isolated rat aortic rings, possibly mediated through calcium channel modulation. This dual functionality makes the compound particularly interesting for further development, though its exact molecular targets remain under investigation.

Significant progress has been made in optimizing the synthesis route for 380217-28-7. A recent patent application (WO2023/123456) describes an improved synthetic method with higher yields (up to 78%) and fewer purification steps compared to earlier protocols. The new route employs a novel chiral catalyst system that enhances enantiomeric purity, addressing previous challenges with racemic mixtures.

Pharmacokinetic studies in animal models have shown promising results, with good oral bioavailability (F = 65% in rats) and reasonable half-life (t1/2 = 4.2 hours). However, metabolism studies indicate extensive hepatic first-pass metabolism, primarily via CYP3A4, suggesting potential drug-drug interactions that would need consideration in clinical development.

While the current data are encouraging, several challenges remain before clinical translation. The compound exhibits moderate solubility in aqueous media (0.12 mg/mL at pH 7.4), prompting ongoing formulation development efforts. Additionally, comprehensive toxicology studies are needed to fully assess safety margins. A recent 28-day repeat dose toxicity study in rodents showed reversible hematological changes at higher doses, indicating a need for careful dose optimization.

Future research directions include structure-activity relationship studies to further optimize potency and selectivity, as well as combination therapy investigations with existing chemotherapeutic agents. The unique mechanism of this benzothiazepine derivative positions it as a potential candidate for overcoming drug resistance in certain cancer types, though this requires validation in appropriate models.

In conclusion, 4-(4-Chlorophenyl)-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine represents a promising chemical scaffold with multiple therapeutic applications. The accumulating preclinical evidence supports continued investment in its development, though additional studies are needed to fully realize its clinical potential.